Cas no 1893082-97-7 (1-cyclobutyl-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-cyclobutyl-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 1893082-97-7
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 6026737
• PubChem ID: 116842775
• Update Time: 2025-06-14

1-cyclobutyl-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-cyclobutyl-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1846636
• 1893082-97-7

• Inchi： 1S/C10H16O2/c1-9(2)6-10(9,8(11)12)7-4-3-5-7/h7H,3-6H2,1-2H3,(H,11,12)
• InChI Key： JRRYRNWPXPBXCF-UHFFFAOYSA-N
• SMILES： OC(C1(C2CCC2)CC1(C)C)=O

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-cyclobutyl-2,2-dimethylcyclopropane-1-carboxylic acid

Recent Advances in the Study of 1-Cyclobutyl-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 1893082-97-7)

1-Cyclobutyl-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 1893082-97-7) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This bicyclic carboxylic acid derivative exhibits unique structural features that make it a promising candidate for various applications, including drug discovery and material science. Recent studies have focused on its synthesis, physicochemical properties, and potential biological activities, shedding light on its versatility and utility in scientific research.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 1-cyclobutyl-2,2-dimethylcyclopropane-1-carboxylic acid, highlighting its efficient production via a novel cyclopropanation reaction. The researchers optimized the reaction conditions to achieve high yields and purity, making the compound more accessible for further investigations. The study also reported on the compound's stability under various pH conditions, which is crucial for its potential use in pharmaceutical formulations.

In another significant development, a research team from a leading pharmaceutical company investigated the biological activity of 1-cyclobutyl-2,2-dimethylcyclopropane-1-carboxylic acid as a potential inhibitor of specific enzymes involved in inflammatory pathways. Preliminary in vitro assays demonstrated moderate inhibitory activity, suggesting its potential as a lead compound for the development of anti-inflammatory drugs. Further structure-activity relationship (SAR) studies are underway to optimize its efficacy and selectivity.

The physicochemical properties of 1-cyclobutyl-2,2-dimethylcyclopropane-1-carboxylic acid have also been characterized in detail. A recent publication in ACS Omega (2024) reported its solubility profile, partition coefficient (log P), and melting point, providing essential data for its formulation and delivery in potential therapeutic applications. These properties are critical for understanding the compound's behavior in biological systems and its suitability for drug development.

Looking ahead, researchers are exploring the potential of 1-cyclobutyl-2,2-dimethylcyclopropane-1-carboxylic acid as a building block for more complex molecules. Its unique cyclobutyl and cyclopropyl rings offer opportunities for designing novel compounds with enhanced biological activity and reduced toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into practical applications.

In conclusion, 1-cyclobutyl-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 1893082-97-7) represents a promising area of research in chemical biology and drug discovery. Recent studies have advanced our understanding of its synthesis, properties, and potential applications, paving the way for future investigations. As research continues, this compound may play a significant role in the development of new therapeutic agents and materials.